Docosanoic acid, zinc salt, basic
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Overview
Description
Docosanoic acid, zinc salt, basic, also known as behenic acid zinc salt, is a chemical compound that is widely used in scientific research. It is a white, odorless powder that is soluble in water and other polar solvents. This compound has been found to have various biochemical and physiological effects, making it a useful tool for researchers in many fields.
Mechanism Of Action
The exact mechanism of action of Docosanoic acid, zinc salt, basic acid zinc salt is not fully understood. However, it is believed that the compound works by disrupting the cell membranes of microorganisms, leading to their death. It may also work by modulating the immune system or by interacting with other cellular components.
Biochemical and Physiological Effects:
Behenic acid zinc salt has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells. It has also been found to have anti-inflammatory properties, which may be useful in treating inflammatory conditions. Additionally, Docosanoic acid, zinc salt, basic acid zinc salt has been found to have moisturizing and conditioning effects on the skin and hair.
Advantages And Limitations For Lab Experiments
Behenic acid zinc salt has several advantages for use in lab experiments. It is a stable compound that is easy to handle and store. It is also relatively inexpensive and widely available. However, there are some limitations to its use. Behenic acid zinc salt may not be suitable for all types of experiments, and its effects may vary depending on the specific conditions of the experiment. Additionally, the compound may interact with other chemicals in the experiment, leading to unexpected results.
Future Directions
There are several potential future directions for research on Docosanoic acid, zinc salt, basic acid zinc salt. One area of interest is its potential use in the development of new antimicrobial agents. Another area of interest is its potential use in the development of new skin and hair care products. Additionally, further research is needed to fully understand the mechanism of action of Docosanoic acid, zinc salt, basic acid zinc salt and its effects on the immune system.
Scientific Research Applications
Behenic acid zinc salt has been used in many scientific research applications. It has been found to have antimicrobial properties, making it useful in studies of bacterial and fungal infections. It has also been used in studies of skin and hair care products, as it has been found to have moisturizing and conditioning properties. Additionally, Docosanoic acid, zinc salt, basic acid zinc salt has been used in studies of the immune system, as it has been found to have immunomodulatory effects.
properties
CAS RN |
16529-65-0 |
---|---|
Product Name |
Docosanoic acid, zinc salt, basic |
Molecular Formula |
C22H43O2Zn+ |
Molecular Weight |
405 g/mol |
IUPAC Name |
zinc;docosanoate |
InChI |
InChI=1S/C22H44O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24);/q;+2/p-1 |
InChI Key |
IJQXGKBNDNQWAT-UHFFFAOYSA-L |
SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].[Zn+2] |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].[Zn+2] |
Other CAS RN |
93028-34-3 16529-65-0 |
Related CAS |
112-85-6 (Parent) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.